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Compound of Interest

Compound Name: Vaginol

Cat. No.: B14077353

Disclaimer: The following guide provides a comprehensive overview of the chemical compound
Vaginol. It is important to note that while Vaginol is a recognized chemical entity, extensive
research into its biological activity, mechanism of action, and therapeutic applications is limited
in the public domain. Therefore, this document focuses on its chemical properties and the
general context of furanocoumarin research. A commercial product named "Vaginol 10 vaginal
ovules" is not related to the furanocoumarin Vaginol, as its active ingredients are hyaluronic
acid and 18-beta-glycyrrhetinic acid.

Introduction

Vaginol is a naturally occurring chemical compound belonging to the furanocoumarin class.
Furanocoumarins are a group of organic chemical compounds produced by a variety of plants,
most notably in the Apiaceae (celery, carrot, parsley family) and Rutaceae (citrus family)
families.[1][2][3] These compounds are known for their phototoxic properties and a range of
other biological activities. Vaginol's glucoside is apterin, and it has been isolated from plants of
the Apiaceae family. This guide serves as a technical resource for researchers, scientists, and
drug development professionals, summarizing the available chemical data for Vaginol and
placing it within the historical and scientific context of furanocoumarin research.

Discovery and Historical Context

The study of furanocoumarins dates back to the 19th century, with the first compound,
peucedanin, being discovered in 1833.[4] The peak of research in this area occurred in the
1960s and 1970s, during which many of the currently known furanocoumarin structures were
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identified and their chemical properties established.[4] While a specific discovery date and
detailed historical research narrative for Vaginol are not readily available in scientific literature,
its identification falls within this broader history of natural product chemistry. The general
methodology for the discovery of such compounds involves isolation from plant sources
followed by structural elucidation using various spectroscopic techniques.

Chemical and Physical Properties

Vaginol is a molecule with the chemical formula C14H1405.[5][6] Several stereoisomers of
Vaginol exist, and their properties have been characterized. The data presented below is a
compilation from various chemical databases.

Table 1: Chemical and Physical Properties of Vaginol Stereocisomers
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Property (+)-Vaginol (-)-Vaginol (¥)-Vaginol
(8S,9S)-9-hydroxy-8- (8R,9R)-9-hydroxy-8- (8R,9R)-rel-9-hydroxy-
(2-hydroxypropan-2- (2-hydroxypropan-2- 8-(2-hydroxypropan-2-
IUPAC Name yI)-8,9- yI)-8,9- yI)-8,9-

dihydrofuro[2,3-

h]chromen-2-one

dihydrofuro[2,3-

h]chromen-2-one

dihydrofuro[2,3-

h]Jchromen-2-one

Molecular Formula C14H1405 C14H1405 C14H1405

Molar Mass 262.26 g/mol 262.26 g/mol 262.26 g/mol
CAS Number 26992-52-9 849144-92-9 Not specified
PubChem CID 11817856 101820924 Not specified
Appearance Not specified Not specified Not specified
Melting Point Not specified Not specified Not specified
Boiling Point Not specified Not specified Not specified
Solubility Not specified Not specified Not specified
XLogP3-AA -0.1 -0.1 -0.1

Hydrogen Bond Donor ) )

Count

Hydrogen Bond

AZcep?or Count > > >

Rotatable Bond Count 1 1 1

Exact Mass 262.084124 g/mol 262.084124 g/mol 262.084124 g/mol
Monoisotopic Mass 262.084124 g/mol 262.084124 g/mol 262.084124 g/mol
;Z?zzgiﬁ:o'ar 76.1 A2 76.1 Az 76.1 A2

Heavy Atom Count 19 19 19

Formal Charge 0 0 0

Complexity 416 416 416
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Data compiled from PubChem.

Experimental Protocols

Due to the limited availability of specific experimental research on Vaginol, this section
provides a generalized protocol for the isolation and characterization of a furanocoumarin from
a plant source, which would be the standard approach for a compound like Vaginol.

Protocol 1: General Method for Isolation and Characterization of Vaginol from Plant Material
e Plant Material Collection and Preparation:

o Collect fresh plant material from a species known to contain furanocoumarins (e.g., from
the Apiaceae family).

o Air-dry the plant material in the shade at room temperature for 1-2 weeks.
o Grind the dried plant material into a fine powder using a mechanical grinder.
o Extraction:

o Macerate the powdered plant material in a suitable solvent (e.g., methanol, ethanol, or a
mixture of chloroform and methanol) at room temperature for 24-48 hours with occasional
shaking.

o Filter the extract through Whatman No. 1 filter paper.

o Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature
below 40°C to obtain a crude extract.

» Fractionation and Isolation:
o Subject the crude extract to column chromatography over silica gel.

o Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g., n-
hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl
acetate, methanol).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b14077353?utm_src=pdf-body
https://www.benchchem.com/product/b14077353?utm_src=pdf-body
https://www.benchchem.com/product/b14077353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14077353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Collect fractions and monitor them by thin-layer chromatography (TLC) using a suitable
solvent system and visualization under UV light.

o Pool fractions with similar TLC profiles.

o Further purify the pooled fractions using preparative TLC or high-performance liquid
chromatography (HPLC) to isolate the pure compound (Vaginol).

e Structural Elucidation:
o Determine the structure of the isolated compound using spectroscopic methods:
» UV-Vis Spectroscopy: To determine the ultraviolet absorption maxima.
» Infrared (IR) Spectroscopy: To identify functional groups.
» Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H-NMR, 3C-NMR, COSY, HMQC,
HMBC): To determine the complete chemical structure and stereochemistry.

Potential Sighaling Pathways and Biological
Activities (General Furanocoumarin Context)

While specific signaling pathways for Vaginol have not been elucidated, furanocoumarins as a
class are known to interact with various biological pathways. For instance, some
furanocoumarins have demonstrated anti-inflammatory, anti-cancer, and antimicrobial activities.
A common mechanism for the anti-inflammatory effects of natural products is the inhibition of
the NF-kB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.

Below is a generalized diagram representing a potential anti-inflammatory signaling pathway
that a furanocoumarin might modulate. This is a representative example and is not based on
specific research on Vaginol.
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Caption: Hypothetical modulation of the NF-kB signaling pathway by Vaginol.

Experimental Workflow Visualization
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The following diagram illustrates a typical workflow for the isolation and identification of a

natural product like Vaginol from a plant source.
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Caption: A generalized workflow for the isolation and identification of Vaginol.
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Conclusion

Vaginol is a furanocoumarin with a well-defined chemical structure. While its biological
activities and potential therapeutic uses remain largely unexplored, its classification within a
class of compounds known for diverse pharmacological effects suggests that further research
may be warranted. This guide provides a foundational understanding of Vaginol's chemical
nature and the broader context of furanocoumarin science, serving as a starting point for future
investigations. Researchers interested in this compound are encouraged to pursue studies on
its synthesis, biological screening, and mechanism of action to unlock its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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